Benzhydryl acetate
Cat. No. B8798760
M. Wt: 226.27 g/mol
InChI Key: QBKMWJRMLACRJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07211684B2
Procedure details
108.3 g (1.05 mol; 1.05 eq) of acetic anhydride are diluted in 370 ml of dichloromethane at 20° C. The solution obtained is cooled to 0±2° C. before introducing 2.8 ml of a 96% sulphuric acid solution in a time of about 10 minutes. After stirring for about 10 minutes, 184.2 g (1 mol, 1 eq) of benzhydrol are introduced in portions at 0° C.±2° C. in 60±15 minutes. The reaction medium is maintained in contact for 2 hours at this temperature.
Identifiers
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REACTION_CXSMILES
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[C:1](OC(=O)C)(=[O:3])[CH3:2].S(=O)(=O)(O)O.[CH:13]([OH:26])([C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1>ClCCl>[C:1]([O:26][CH:13]([C:20]1[CH:21]=[CH:22][CH:23]=[CH:24][CH:25]=1)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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108.3 g
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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370 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Step Three
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Name
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Quantity
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184.2 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(C1=CC=CC=C1)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 (± 2) °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring for about 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solution obtained
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction medium is maintained in contact for 2 hours at this temperature
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Duration
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2 h
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
